Cas no 95664-16-7 (8-Chloro-4H-chromen-4-one)

• Product Name: 8-Chloro-4H-chromen-4-one
• CAS No: 95664-16-7
• MF: C₉H₅ClO₂
• MW: 180.58780169487
• CID: 838215
• PubChem ID: 847723
• Update Time: 2024-10-25

8-Chloro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 8-chloro-
• 8-chloro-4H-chromen-4-one
• 8-chlorochromen-4-one
• 8-Chlorochromone
• 8-Chloro-4H-1-benzopyran-4-one
• SBB089722
• FCH830646
• AKOS001312270
• SCHEMBL21858330
• 95664-16-7
• AO-079/15259040
• Z223042536
• 8-Chloro-4H-chromen-4-one

• Inchi： 1S/C9H5ClO2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-5H
• InChI Key： OGGRZBIEROQZPD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(C=COC=21)=O

Computed Properties

• Exact Mass: 179.9978071g/mol
• Monoisotopic Mass: 179.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones